Cas no 145385-67-7 (Spirostan-6-one,3,27-dihydroxy-, (3b,5a,25S)-)

• Product Name: Spirostan-6-one,3,27-dihydroxy-, (3b,5a,25S)-
• CAS No: 145385-67-7
• MF: C₂₇H₄₂O₅
• MW: 446.619389057159
• CID: 194345
• Update Time: 2024-03-01

Spirostan-6-one,3,27-dihydroxy-, (3b,5a,25S)- Chemical and Physical Properties

Names and Identifiers

• Spirostan-6-one,3,27-dihydroxy-, (3b,5a,25S)-
• Sieboldogenin
• Spirostan-6-one, 3,27-dihydroxy-, (3β,5α,25S)-

• Inchi： 1S/C27H42O5/c1-15-24-23(32-27(15)9-4-16(13-28)14-31-27)12-20-18-11-22(30)21-10-17(29)5-7-25(21,2)19(18)6-8-26(20,24)3/h15-21,23-24,28-29H,4-14H2,1-3H3/t15-,16-,17-,18+,19-,20-,21+,23-,24-,25+,26-,27+/m0/s1
• InChI Key： DMKUFWSRDJKBMB-AFTHHLFOSA-N
• SMILES： [C@@H]1(O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@]1([C@H](C)[C@@]4(CC[C@@H](CO)CO4)O[C@@]1([H])C3)[H])CC2=O

Computed Properties

• Exact Mass: 446.30336

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 588.8±50.0 °C(Predicted)
• PSA: 75.99
• pka: 14.78±0.10(Predicted)